Cas no 1249442-41-8 (2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine
• CAS No: 1249442-41-8
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5558202
• Update Time: 2025-06-08

2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine

• Inchi： 1S/C8H7ClN4/c1-6-4-12-13(5-6)8-7(9)10-2-3-11-8/h2-5H,1H3
• InChI Key： VRABDAQYUIUJIU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CN=C1N1C=C(C)C=N1

Additional information on 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine

Professional Introduction to 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine (CAS No. 1249442-41-8)

2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine, with the CAS number 1249442-41-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrazine core substituted with a chloro group and a 4-methyl-1H-pyrazole moiety. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its dual pyrazine rings, offers a rich scaffold for chemical modifications. This versatility has been exploited in recent years to develop inhibitors targeting various biological pathways. One of the most notable applications of 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine is in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

Recent studies have highlighted the potential of this compound in developing small-molecule inhibitors that selectively bind to specific kinases. For instance, research has demonstrated its efficacy in inhibiting Janus kinases (JAKs), which are involved in signal transduction pathways associated with immune responses. The chloro and methyl substituents on the pyrazole ring enhance the compound's binding affinity and selectivity, making it an attractive candidate for drug development.

In addition to its role in kinase inhibition, 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine has been explored for its antimicrobial properties. The pyrazole moiety is known to interact with bacterial enzymes, disrupting essential metabolic pathways. Preliminary studies have shown promising results in combating drug-resistant bacteria, suggesting that this compound could be a valuable asset in the fight against infections.

The synthesis of 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the chloro group at the 2-position and the substitution of the 4-position with a methyl group require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The compound's stability under various conditions has also been a subject of investigation. Studies have shown that it remains stable under ambient temperatures but degrades when exposed to strong acids or bases. This information is crucial for its storage and handling, ensuring that it retains its integrity during transportation and use in laboratory settings.

From a pharmacological perspective, the bioavailability and pharmacokinetic properties of 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine have been thoroughly examined. Animal models have been used to assess its distribution, metabolism, and excretion (DME) profiles. These studies have provided valuable insights into how the compound interacts with biological systems, guiding further optimization efforts to enhance its therapeutic potential.

The future prospects of 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine are vast. Ongoing research aims to expand its applications beyond kinase inhibition and antimicrobial therapy. Exploration into its role as a scaffold for other therapeutic agents is underway, with particular interest in developing treatments for neurological disorders and cardiovascular diseases. The compound's unique structural features offer a promising platform for innovation in medicinal chemistry.

In conclusion, 2-Chloro-3-(4-methyl-1H-pyrazol-1-yl)pyrazine (CAS No. 1249442-41-8) is a versatile and highly functional compound with significant potential in pharmaceutical applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery and development. As research continues to uncover new therapeutic uses, this compound is poised to make substantial contributions to modern medicine.